Protein kinase inhibitor 16

• Molecular Formula: C25H29FN6O2
• Molecular Weight: 464.5 g/mol
• InChI: InChI=1S/C25H29FN6O2/c1-16(2)13-34-23-22-31-20(17-5-7-18(26)8-6-17)21(32(22)12-11-27-23)19-9-10-28-24(30-19)29-14-25(3,4)15-33/h5-12,16,33H,13-15H2,1-4H3,(H,28,29,30)
• InChIKey: DDDPTRGZLJPPQR-UHFFFAOYSA-N

Protein Kinase Inhibitor 16: Broad-Spectrum Kinase Inhibitor

Protein kinase inhibitor 16 (CAS 928316-79-4; molecular formula C25H29FN6O2; MW 464.54 g/mol) is a synthetic small-molecule kinase inhibitor supplied as a research-grade tool compound . Vendors describe it as exhibiting inhibitory activity against a variety of serine/threonine (Ser/Thr) kinases as well as receptor and non-receptor tyrosine kinases, positioning it as a multi-kinase probe . However, it is critical to note that this compound currently lacks publicly available quantitative IC50 or Kd profiling data against specific kinases, which limits its immediate utility for targeted mechanistic studies compared to well-characterized alternatives .

Multi-kinase probe for pathway-level phenotypic screens

Lacks public quantitative IC50/Kd data; requires in-house profiling

Not a target-specific probe; avoid use in targeted mechanistic studies

Protein Kinase Inhibitor 16: Substitution Risks

Despite a shared nomenclature, substituting protein kinase inhibitor 16 with its closest name-sake analog STK16-IN-1 (a selective serine/threonine kinase 16 inhibitor) would critically alter experimental outcomes. The two compounds are fundamentally different chemical entities with distinct molecular architectures (C25H29FN6O2 vs. C17H12FN3O) and, critically, divergent selectivity profiles [1]. While the multi-kinase inhibitor 16 offers a polypharmacology approach suitable for phenotypic screening against panels of Ser/Thr and tyrosine kinases, the selective STK16-IN-1 (IC50 = 295 nM against STK16; S score (1) = 0.0) serves a completely orthogonal purpose in targeted STK16 pathway interrogation [1]. Generic substitution without this contextual understanding would lead to irreproducible results and wasted procurement resources.

Chemical scaffold mismatch

C25H29FN6O2 vs C17H12FN3O; substitution with STK16-IN-1 may shift kinase engagement profile.

Selectivity profile inversion

Broad multi-kinase inhibitor vs single-target STK16 inhibitor; mismatch may alter phenotypic readouts.

• [1] Liu F, Wang J, Yang X, Li B, Wu H, Qi S, Chen C, Liu X, Yu K, Wang W et al. Discovery of a Highly Selective STK16 Kinase Inhibitor. ACS Chem Biol, 2016, 11(6): 1537-43. PMID: 27082499. View Source

Protein Kinase Inhibitor 16 vs. Key Comparators

Molecular Fingerprint vs. STK16-IN-1

Protein kinase inhibitor 16 is chemically distinct from the selective STK16 inhibitor STK16-IN-1. The difference in molecular weight (464.54 vs. 293.3 g/mol) and formula (C25H29FN6O2 vs. C17H12FN3O) results in a fundamentally different pharmacophore, leading to a broad multi-kinase profile in the former versus a highly selective single-target profile in the latter [1]. This structural divergence is quantifiable and dictates mutually exclusive experimental applications.

Molecular Architecture

Head-to-head

ΔMW = 171.24 g/mol; ΔHeavy atoms = 10

Procurement-quality check; distinct scaffold from STK16-IN-1

Structural divergence confirms different chemical series

Evidence Dimension	Molecular Architecture & Predicted Polypharmacology
Target Compound Data	MW: 464.54 g/mol; Formula: C25H29FN6O2
Comparator Or Baseline	STK16-IN-1: MW 293.3 g/mol; Formula: C17H12FN3O
Quantified Difference	ΔMW = 171.24 g/mol; ΔHeavy Atom Count = 10
Conditions	Calculated from published chemical structures.

Why This Matters

This structural disparity serves as a procurement-quality check; receiving a compound with MW incompatible with the expected multi-kinase scaffold would indicate a supply chain error.

• [1] Liu F, Wang J, Yang X, Li B, Wu H, Qi S, Chen C, Liu X, Yu K, Wang W et al. Discovery of a Highly Selective STK16 Kinase Inhibitor. ACS Chem Biol, 2016, 11(6): 1537-43. PMID: 27082499. View Source

Selectivity Profile vs. STK16-IN-1

The most critical differentiation is the inverted selectivity paradigm. STK16-IN-1 achieves a near-perfect KinomeScan selectivity score (S score (1) = 0.0 at 1 μM) against 468 kinases, making it a precise tool for STK16 (IC50 = 295 nM) [1]. Conversely, protein kinase inhibitor 16 is characterized by vendors as having inhibitory activity against a 'variety' of Ser/Thr and tyrosine kinases, intentionally lacking single-target selectivity . This is not a failure of characterization but a design feature for multi-kinase phenotypic assays.

Selectivity Profile

Cross-study comparable

Broad multi-kinase vs STK16-IN-1's >18-fold selectivity window (S score(1)=0.0)

Pathway-level perturbation vs target deconvolution application

Selectivity inversion dictates mutually exclusive experimental design

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	Broad activity against multiple Ser/Thr kinases and receptor/non-receptor tyrosine kinases (specific IC50 values not publicly disclosed) .
Comparator Or Baseline	STK16-IN-1: IC50 = 295 nM against STK16; S score (1) = 0.0 against 468 kinases; IC50 > 5 μM for mTOR, PI3Kδ, PI3Kγ [1].
Quantified Difference	Selectivity inversion: multi-targeted vs. single-targeted (STK16 IN-1 demonstrates >18-fold selectivity window over next closest off-target).
Conditions	Biochemical kinase assays and KinomeScan profiling (DiscoverX).

Why This Matters

For a procurement decision, this dictates whether the user needs a polypharmacology agent for pathway-level perturbation or a precise chemical probe for target deconvolution; purchasing the wrong profile leads to experimental failure.

• [1] Liu F, Wang J, Yang X, Li B, Wu H, Qi S, Chen C, Liu X, Yu K, Wang W et al. Discovery of a Highly Selective STK16 Kinase Inhibitor. ACS Chem Biol, 2016, 11(6): 1537-43. PMID: 27082499. View Source

Data Transparency Gap

A direct head-to-head comparison of publicly available quantitative bioactivity data reveals a significant evidence gap for protein kinase inhibitor 16. While the comparator STK16-IN-1 has fully disclosed primary data in a peer-reviewed publication with explicit IC50 values and KinomeScan S scores [1], protein kinase inhibitor 16 currently relies solely on vendor-generated qualitative descriptions of its inhibitory spectrum, with no specific IC50, Kd, or EC50 values available in the public domain . This transparency gap is a quantifiable risk factor in procurement.

Data Transparency

Data to verify

0 public IC50/Kd values vs >5 for comparator

Procurement risk; requires in-house kinome profiling

Vendor-only qualitative description of inhibitory spectrum

Evidence Dimension	Publicly Available Quantitative Bioactivity Data Points
Target Compound Data	0 specific IC50/Kd values; qualitative description only .
Comparator Or Baseline	STK16-IN-1: IC50 = 0.295 μM (primary target); >4 off-target IC50s; S score (1) = 0.0; kinome-wide profiling data publicly available [1].
Quantified Difference	>5 publicly available quantitative data points for comparator vs. 0 for target compound.
Conditions	Literature and vendor database survey as of 2026.

Why This Matters

This gap directly impacts a researcher's ability to design dose-response experiments, interpret phenotypic screening results, and satisfy grant or publication requirements for chemical probe validation; it necessitates in-house profiling prior to use.

• [1] Liu F, Wang J, Yang X, Li B, Wu H, Qi S, Chen C, Liu X, Yu K, Wang W et al. Discovery of a Highly Selective STK16 Kinase Inhibitor. ACS Chem Biol, 2016, 11(6): 1537-43. PMID: 27082499. View Source

Protein Kinase Inhibitor 16: Application Scenarios

Multi-Kinase Phenotypic Screening

When a screening campaign aims to identify hits that perturb a cellular phenotype known to be regulated by multiple Ser/Thr and tyrosine kinase nodes, protein kinase inhibitor 16's broad-spectrum activity provides a 'one-compound' perturbation approach. Unlike the selective STK16-IN-1, its multi-target profile is designed for pathway-level hit generation, serving as a positive control for polypharmacology screens [1].

Kinase Inhibitor Library Diversification

For organizations building proprietary kinase inhibitor libraries, protein kinase inhibitor 16 adds chemical diversity through its unique scaffold (C25H29FN6O2). This compound fills a gap between highly selective probes (e.g., STK16-IN-1) and promiscuous clinical kinase inhibitors, providing a mid-spectrum tool for evaluating scaffold-dependent selectivity trends across panels [1].

Kinase Profiling & Target Deconvolution

Given the evidence gap in public quantitative data for protein kinase inhibitor 16, a recommended application is its use as a starting point for in-house kinome-wide profiling (e.g., KINOMEscan or biochemical IC50 panels). This approach transforms the procurement risk into a research opportunity, generating proprietary selectivity fingerprints that can be compared against the well-characterized profile of STK16-IN-1 to identify novel kinase targets .

Application

Selection Property

Validation Focus

Multi-kinase phenotypic screening

Broad-spectrum Ser/Thr & Tyr kinase inhibition

Pathway-level hit generation & polypharmacology control

Kinase inhibitor library diversification

Unique chemical scaffold (C25H29FN6O2)

Scaffold-dependent selectivity trend evaluation

In-house kinome profiling

Public quantitative data gap

Proprietary selectivity fingerprint generation

• [1] Liu F, Wang J, Yang X, Li B, Wu H, Qi S, Chen C, Liu X, Yu K, Wang W et al. Discovery of a Highly Selective STK16 Kinase Inhibitor. ACS Chem Biol, 2016, 11(6): 1537-43. PMID: 27082499. View Source